Cas no 2034616-21-0 ((2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone)
(2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
-
- Inchi: 1S/C20H17ClN2O2/c21-17-7-3-2-6-16(17)20(24)23-12-11-15(13-23)25-19-10-9-14-5-1-4-8-18(14)22-19/h1-10,15H,11-13H2
- InChI Key: JDDZNBLOHGTLOD-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1Cl)(N1CCC(OC2=CC=C3C(=N2)C=CC=C3)C1)=O
(2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6476-3570-2μmol |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-5μmol |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-10μmol |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-20μmol |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-1mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-2mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-3mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-4mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-5mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6476-3570-10mg |
2-{[1-(2-chlorobenzoyl)pyrrolidin-3-yl]oxy}quinoline |
2034616-21-0 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
(2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
Introduction to (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone and Its Significance in Modern Chemical Biology
(2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone, with the CAS number 2034616-21-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that integrate elements from two distinct pharmacophoric scaffolds: the chlorophenyl group and the quinolin-2-yl oxypyrrolidine moiety. The combination of these structural features makes it a promising candidate for further investigation in drug discovery and therapeutic development.
The chlorophenyl group, a common structural motif in many bioactive molecules, is known for its ability to interact with various biological targets through hydrophobic and π-stacking interactions. This moiety has been extensively studied and utilized in the design of pharmaceuticals, agrochemicals, and materials. In contrast, the quinolin-2-yl oxypyrrolidine moiety introduces a more complex structural framework that can potentially enhance binding affinity and selectivity. This part of the molecule is particularly interesting because it combines the nitrogen-rich environment of the oxypyrrolidine ring with the electron-deficient aromatic system of the quinoline.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have shown that the combination of the chlorophenyl and quinolin-2-yl oxypyrrolidine groups in (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone can lead to novel pharmacological effects. For instance, computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation and inflammation.
In vitro experiments have begun to validate these computational predictions. Preliminary results indicate that (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone demonstrates significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These findings are particularly noteworthy given the growing interest in developing selective inhibitors for these enzymes as potential therapeutic agents.
The structural features of (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone also make it an attractive scaffold for further derivatization. By modifying specific atoms or groups within the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is crucial for developing drugs that are not only effective but also safe and well-tolerated by patients.
One particularly exciting area of research is the potential application of this compound in treating neurological disorders. The quinolinic acid derivatives, which share structural similarities with the quinolin-2-yl oxypyrrolidine moiety, have been shown to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand the mechanisms of action, early studies suggest that (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone may have similar effects on these pathways.
The synthesis of (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in building the necessary functional groups and stereochemistry.
The development of new synthetic routes has not only improved yield but also reduced costs, making it more feasible to produce larger quantities of this compound for further study. This progress is essential for conducting comprehensive biological evaluations, which are necessary to assess its potential as a therapeutic agent.
In conclusion, (2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone represents a fascinating example of how integrating different pharmacophoric elements can lead to novel bioactive molecules with significant therapeutic potential. Its unique structure, combined with promising preclinical data, makes it a valuable compound for ongoing research in chemical biology and drug discovery. As our understanding of its mechanisms of action continues to grow, we can anticipate further developments that will expand its applications in medicine and beyond.
2034616-21-0 ((2-chlorophenyl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)